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Compound of Interest

Compound Name: LDC1267

Cat. No.: B608498 Get Quote

For researchers, scientists, and drug development professionals handling LDC1267, a

selective TAM kinase inhibitor, adherence to proper safety and disposal protocols is paramount

to ensure a safe laboratory environment and prevent environmental contamination. This guide

provides essential, immediate safety and logistical information for the proper disposal of

LDC1267.

Key Safety and Chemical Data
Proper handling and disposal of LDC1267 require an understanding of its chemical and safety

properties. The following table summarizes key data extracted from the Safety Data Sheet

(SDS).
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Property Value Citation

Chemical Formula C₃₀H₂₆F₂N₄O₅ [1]

Molecular Weight 560.55 g/mol [1]

Appearance White to off-white solid [2]

GHS Hazard Statements H315: Causes skin irritation [1]

H319: Causes serious eye

irritation
[1]

H320: Causes eye irritation [1]

Storage Temperature

Powder: -20°C for 3 years; 4°C

for 2 years. In solvent: -80°C

for 2 years; -20°C for 1 year.

[2]

Experimental Protocols: Disposal of LDC1267
While specific detailed experimental protocols for the deactivation of LDC1267 are not publicly

available, the Safety Data Sheet (SDS) and general laboratory safety guidelines dictate that

LDC1267 should be disposed of as hazardous chemical waste. Avoid direct disposal down the

drain or in regular trash.

Step-by-Step Disposal Procedure:

Personal Protective Equipment (PPE): Before handling LDC1267 for disposal, ensure

appropriate PPE is worn, including:

Chemical-resistant gloves (double chemotherapy gloves are recommended for maximum

protection).[3]

Safety goggles with side-shields.[1]

A lab coat.

Use a suitable respirator if dust or aerosols may be generated.[1]
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Waste Segregation:

Separate LDC1267 waste from other laboratory waste streams.

Do not mix LDC1267 waste with incompatible materials.

Containerization:

Place solid LDC1267 waste in a clearly labeled, sealed container designated for

hazardous chemical waste.

For solutions of LDC1267, use a compatible, leak-proof container. If dissolved in a solvent,

the solvent's hazardous characteristics must also be considered for labeling and disposal.

Label the waste container with "Hazardous Waste" and the full chemical name:

"LDC1267".

Waste Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area away from general laboratory traffic.

Waste Disposal:

Arrange for pickup and disposal by your institution's Environmental Health and Safety

(EHS) department or a licensed hazardous waste disposal contractor.

Follow all local, state, and federal regulations for hazardous waste disposal.

Spill Cleanup:

In the event of a spill, safely clean the area as soon as possible.[1] Avoid generating dust. Use

appropriate absorbent materials for solutions. All cleanup materials should be treated as

hazardous waste and disposed of accordingly.

Disposal Workflow
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The following diagram illustrates the decision-making process and procedural steps for the

proper disposal of LDC1267.

Start: LDC1267 Waste Generation

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Assess Waste Form

Solid LDC1267 Waste

Solid

LDC1267 Solution Waste

Liquid

Step 3a: Place in a Labeled,
Sealed Container for Solid Chemical Waste

Step 3b: Place in a Labeled, Leak-Proof
Container for Liquid Chemical Waste

Step 4: Store in Designated
Hazardous Waste Area

Step 5: Arrange for Professional Disposal
(EHS or Licensed Contractor)

End: Proper Disposal Complete

Click to download full resolution via product page
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Caption: A workflow diagram for the proper disposal of LDC1267.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.medchemexpress.com [file.medchemexpress.com]

2. medchemexpress.com [medchemexpress.com]

3. web.uri.edu [web.uri.edu]

To cite this document: BenchChem. [Essential Safety and Disposal Procedures for
LDC1267]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608498#ldc1267-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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